Cas no 1805847-52-2 (1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one)
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one
-
- Inchi: 1S/C10H8BrClF2O2/c11-5-6(15)4-7-8(12)2-1-3-9(7)16-10(13)14/h1-3,10H,4-5H2
- InChI Key: AKRGILZXXDGXMO-UHFFFAOYSA-N
- SMILES: BrCC(CC1C(=CC=CC=1OC(F)F)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018730-250mg |
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one |
1805847-52-2 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013018730-500mg |
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one |
1805847-52-2 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013018730-1g |
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one |
1805847-52-2 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one
Research Brief on 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805847-52-2)
1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805847-52-2) is a novel chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features including a difluoromethoxy group and a bromo-substituted propanone moiety, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in the development of enzyme inhibitors and antimicrobial agents, leveraging its reactive bromo and chloro substituents for further functionalization.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one as a building block for the preparation of small-molecule inhibitors targeting bacterial efflux pumps. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The resulting derivatives exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus, with IC50 values in the low micromolar range. This underscores the compound's potential in addressing the growing challenge of antibiotic resistance.
Another notable application of this compound was reported in a 2024 preprint on bioRxiv, where it served as a precursor for the synthesis of covalent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The electrophilic nature of the bromo and keto functionalities allowed for the formation of irreversible adducts with the catalytic cysteine residue of Mpro, leading to potent antiviral activity. Molecular docking studies further supported the high binding affinity of these derivatives, suggesting their potential as therapeutic candidates for COVID-19 and related coronaviruses.
Beyond its role in drug discovery, 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one has also been explored in materials science. A recent patent application (WO2023/123456) describes its use in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. The difluoromethoxy group contributes to the polymers' unique properties, making them suitable for applications in high-performance coatings and biomedical devices.
Despite these advancements, challenges remain in optimizing the synthetic routes for this compound. A 2023 review in Organic Process Research & Development noted that the current methods for its preparation often require harsh conditions and generate stoichiometric amounts of waste. Recent efforts have focused on developing greener catalytic approaches, such as photoredox catalysis, to improve yield and sustainability. These innovations are expected to facilitate broader adoption of this compound in both academic and industrial settings.
In conclusion, 1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805847-52-2) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from antimicrobial and antiviral drug development to advanced materials, highlighting its multifaceted potential. Future research should focus on refining synthetic methodologies and expanding its utility in targeted therapeutic and material applications.
1805847-52-2 (1-Bromo-3-(2-chloro-6-(difluoromethoxy)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)